Cas no 438487-09-3 (1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone)

• Product Name: 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone
• CAS No: 438487-09-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 3057771
• PubChem ID: 771961
• Update Time: 2025-11-01

1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone
• starbld0039022
• VS-09258
• 1-(4-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one
• AS-871/13149885
• 438487-09-3
• BBL029481
• 1-(4-methoxyphenyl)-2-(1-piperazinyl)ethanone
• 1-(4-methoxyphenyl)-2-piperazino-1-ethanone
• CS-0317779
• STL259915
• AKOS000553509
• A1-02004
• 1-(4-methoxyphenyl)-2-piperazin-1-ylethanone
• 1-(4-methoxyphenyl)-2-(piperazin-1-yl)ethanone
• SCHEMBL4873274

• Inchi： 1S/C13H18N2O2/c1-17-12-4-2-11(3-5-12)13(16)10-15-8-6-14-7-9-15/h2-5,14H,6-10H2,1H3
• InChI Key： IQMABXSRCNBIQC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CN1CCNCC1

Computed Properties

• Exact Mass: 234.136827821Da
• Monoisotopic Mass: 234.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone

Professional Introduction to 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone (CAS No. 438487-09-3)

1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone, identified by its Chemical Abstracts Service Number (CAS No.) 438487-09-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a combination of a methoxy-substituted benzene ring and a piperazine moiety linked to an acetyl group, has garnered attention due to its structural and pharmacological properties. The presence of the piperazine ring suggests potential applications in the development of central nervous system (CNS) therapeutics, while the methoxy group may influence its metabolic stability and binding affinity.

The compound's structure is of particular interest in the context of modern drug discovery. The piperazine scaffold is widely recognized for its role in various pharmacophores, particularly in antipsychotic, antidepressant, and antihistaminic agents. The incorporation of this moiety into 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone may confer specific interactions with biological targets, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of piperazine derivatives in modulating neurotransmitter systems, which could be leveraged for therapeutic purposes.

In addition to its structural features, the compound's chemical properties are worth examining. The methoxy group on the benzene ring can participate in hydrogen bonding and hydrophobic interactions, influencing its solubility and bioavailability. These properties are critical in determining how the compound behaves within biological systems and its potential as a drug candidate. Furthermore, the acetyl group at the terminal position may serve as a site for further functionalization, allowing for the synthesis of analogs with enhanced pharmacological profiles.

The pharmacological potential of 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone has been explored in several preclinical studies. Research indicates that compounds with similar structures may exhibit effects on serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders. The methoxy-substituted benzene ring can enhance binding affinity to certain receptors, while the piperazine moiety may modulate downstream signaling pathways. These interactions could make the compound a promising lead for developing novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone. Molecular docking studies have been conducted to predict its binding interactions with various biological targets. These simulations have provided insights into how the compound might interact with proteins involved in neurotransmitter regulation, offering a rational basis for designing further derivatives with improved efficacy and selectivity.

The synthesis of 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone involves multi-step organic reactions that require careful optimization. Key steps include the formation of the amide bond between the piperazine and acetyl groups, as well as the introduction of the methoxy substituent on the benzene ring. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications such as pharmacological testing.

In conclusion, 1-(4-Methoxy-phenyl)-2-piperazin-1-yl-ethanone (CAS No. 438487-09-3) represents a promising compound in pharmaceutical research. Its unique structural features, combined with its potential pharmacological effects, make it an attractive candidate for further development. As research continues to uncover new applications for piperazine derivatives, compounds like this one may play a crucial role in addressing unmet medical needs.